Cas no 826995-61-3 (Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-4-methyl-)
826995-61-3 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-4-methyl-
CAS No:826995-61-3
MF:C10H7FO2S
MW:210.224785089493
CID:686954
PubChem ID:57353794
Update Time:2025-04-19
Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-fluoro-4-methyl-1-benzothiophene-2-carboxylic acid
- Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-4-methyl-
- INDEX NAME NOT YET ASSIGNED
- 826995-61-3
- DTXSID50722604
-
- Inchi: 1S/C10H7FO2S/c1-5-2-6(11)3-8-7(5)4-9(14-8)10(12)13/h2-4H,1H3,(H,12,13)
- InChI Key: TXZDWQMTQIVXPT-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC2=C1C=C(C=C2C)F
Computed Properties
- Exact Mass: 210.01507880g/mol
- Monoisotopic Mass: 210.01507880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 65.5Ų
Experimental Properties
- Density: 1.439
- Boiling Point: 390.5°C at 760 mmHg
- Flash Point: 190°C
- Refractive Index: 1.664
Benzo[b]thiophene-2-carboxylic acid, 6-fluoro-4-methyl- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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